Cas no 2228087-78-1 (2-amino-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid)

• Product Name: 2-amino-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid
• CAS No: 2228087-78-1
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 6224821
• PubChem ID: 165630319
• Update Time: 2025-08-05

2-amino-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid
• 2-amino-3-hydroxy-3-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid
• EN300-1941369
• 2228087-78-1

• Inchi： 1S/C9H9F3N2O3/c10-9(11,12)4-1-2-5(14-3-4)7(15)6(13)8(16)17/h1-3,6-7,15H,13H2,(H,16,17)
• InChI Key： YKRNEYDUIPQOBR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C(C(C(=O)O)N)O)(F)F

Computed Properties

• Exact Mass: 250.05652664g/mol
• Monoisotopic Mass: 250.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 96.4Ų

Additional information on 2-amino-3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid

2-Amino-3-Hydroxy-3-(5-Trifluoromethylpyridin-2-yl)Propanoic Acid: A Comprehensive Overview

2-Amino-3-hydroxy-3-(5-trifluoromethylpyridin-2-yl)propanoic acid, also known by its CAS number 2228087-78-1, is a highly specialized organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the class of amino acids, specifically featuring an amino group (-NH₂) and a carboxylic acid group (-COOH), with a unique substitution pattern on the pyridine ring. The presence of a trifluoromethyl group (-CF₃) at the 5-position of the pyridine ring adds a significant degree of chemical complexity and functional diversity to this molecule.

The structural uniqueness of 2-amino-3-hydroxy-3-(5-trifluoromethylpyridin-2-yl)propanoic acid lies in its ability to serve as a versatile scaffold for various biological interactions. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of agents targeting specific enzyme systems or receptor pathways. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the electronic environment of the molecule, thereby influencing its reactivity and bioavailability.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent functionalization steps. Researchers have employed various strategies to optimize the synthesis, including the use of microwave-assisted reactions and catalytic systems to enhance yield and purity. These advancements have made it possible to scale up production for preclinical studies, paving the way for potential clinical applications.

In terms of pharmacological activity, 2-amino-3-hydroxy-3-(5-trifluoromethylpyridin-2-yl)propanoic acid has shown promising results in vitro, particularly in assays targeting kinases and proteases. Its ability to inhibit specific enzymes involved in inflammatory pathways has garnered attention from researchers working on anti-inflammatory and immunomodulatory therapies. Additionally, recent findings suggest that this compound may possess neuroprotective properties, making it a candidate for studies on neurodegenerative diseases such as Alzheimer's and Parkinson's.

The incorporation of the trifluoromethyl group into the pyridine ring not only enhances the compound's stability but also contributes to its lipophilicity, which is critical for crossing biological membranes. This property has been leveraged in designing drug delivery systems that improve bioavailability and reduce systemic toxicity. Furthermore, computational studies using molecular docking techniques have revealed potential binding affinities with several therapeutic targets, underscoring its versatility as a lead molecule.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, have enabled precise characterization of this compound. These methods have been instrumental in confirming its stereochemistry and purity, which are essential for ensuring consistent biological activity. The integration of these analytical tools into synthetic workflows has significantly improved the quality control processes for this compound.

In conclusion, 2-amino-3-hydroxy-3-(5-trifluoromethylpyridin-2-yl)propanoic acid represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents. With ongoing research focusing on its pharmacokinetics, toxicity profiles, and mechanism of action, this compound holds immense promise for addressing unmet medical needs across various therapeutic areas.